Cas no 298218-18-5 (1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione
• CAS No: 298218-18-5
• MF: C₁₇H₁₃BrClNO₂S
• MW: 410.712621450424
• CID: 5019501
• Update Time: 2025-06-13

1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione
• 1-(4-bromophenyl)-3-{[(4-chlorophenyl)methyl]sulfanyl}pyrrolidine-2,5-dione
• TimTec1_001272
• HMS1537J18
• ST019165
• 1-(4-bromophenyl)-3-(4-chlorobenzylthio)pyrrolidine-2,5-dione
• 1-(4-bromophenyl)-3-[(4-chlorophenyl)methylthio]azolidine-2,5-dione

• Inchi： 1S/C17H13BrClNO2S/c18-12-3-7-14(8-4-12)20-16(21)9-15(17(20)22)23-10-11-1-5-13(19)6-2-11/h1-8,15H,9-10H2
• InChI Key： HONFGKFGALOECJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(CC(C1=O)SCC1C=CC(=CC=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• XLogP3: 4.3
• Topological Polar Surface Area: 62.7

Additional information on 1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione

Comprehensive Overview of 1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione (CAS No. 298218-18-5)

1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione (CAS No. 298218-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyrrolidine-2,5-dione core and substituted aromatic rings, is often explored for its potential applications in drug discovery and functional material development. Its molecular structure combines a 4-bromophenyl group and a 4-chlorobenzylsulfanyl moiety, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione has surged due to their role in designing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation research. The compound's CAS No. 298218-18-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug design.

The synthesis of 1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione typically involves multi-step organic reactions, including N-alkylation and thioether formation. Its bromophenyl and chlorobenzyl substituents enhance its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern pharmaceutical synthesis. This aligns with the growing trend of green chemistry, as scientists seek efficient methods to reduce waste and improve yields.

From a structure-activity relationship (SAR) perspective, the dihydro-1H-pyrrole-2,5-dione core is known to interact with various biological targets, including enzymes and receptors. This has led to investigations into its potential as a therapeutic agent for conditions like neurodegenerative diseases and metabolic disorders, topics frequently queried in AI-driven literature searches. The compound's lipophilicity and hydrogen-bonding capacity further contribute to its pharmacokinetic properties, a critical factor in drug development.

In material science, CAS No. 298218-18-5 is studied for its potential in organic electronics and polymeric materials. Its aromatic and sulfur-containing groups may influence charge transport properties, making it a candidate for optoelectronic devices. This aligns with the rising interest in sustainable materials and energy-efficient technologies, which dominate current scientific discourse.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing 1-(4-Bromophenyl)-3-((4-chlorobenzyl)sulfanyl)dihydro-1H-pyrrole-2,5-dione. These methods ensure purity and structural integrity, which are crucial for high-throughput screening in drug discovery. The compound's thermal stability and solubility profile are also key parameters for industrial applications.

As the scientific community continues to explore multi-functional compounds, CAS No. 298218-18-5 remains a subject of interest due to its structural versatility and broad applicability. Whether in targeted therapy or advanced material design, this compound exemplifies the intersection of organic chemistry and innovative technology. Its frequent appearance in patent literature and research publications underscores its potential to address contemporary challenges in science and industry.